Cas no 206752-41-2 (O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate)

• Product Name: O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate
• CAS No: 206752-41-2
• MF: C₁₇H₂₄F₆N₅OP
• MW: 459.36954498291
• MDL: MFCD00191769
• CID: 841108
• PubChem ID: 24866324
• Update Time: 2025-06-30

O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate
• 1H-Benzotriazol-1-yl(di-1-piperidinylmethylene)oxonium hexafluoro phosphate
• HBPipU
• (Benzotriazol-1-yloxy)dipiperidinocarbenium Hexafluorophosphate
• O-Benzotriazol-1-yl-N,N,N′,N′-bis(pentaMethylene)uroniuM hexafluorophosphate
• 1-(((1H-Benzo[d][1,2,3]triazol-1-yl)oxy)(piperidin-1-yl)methylene)piperidin-1-ium hexafluorophosphate(V)
• HBPIPU, (Benzotriazol-1-yloxy)dipiperidinocarbenium hexafluorophosphate
• C17H24F6N5OP
• 1-[bis(1-piperidyl)methoxy]benzotriazole hexafluorophosphate
• 1-[pip

• MDL： MFCD00191769
• Inchi： 1S/C17H24N5O.F6P/c1-5-11-20(12-6-1)17(21-13-7-2-8-14-21)23-22-16-10-4-3-9-15(16)18-19-22;1-7(2,3,4,5)6/h3-4,9-10H,1-2,5-8,11-14H2;/q+1;-1
• InChI Key： YNOBMGHLCWIWCL-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.O(/C(/N1CCCCC1)=[N+]1/CCCCC/1)N1C2C=CC=CC=2N=N1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 206 °C (dec.) (lit.)
• Solubility: Not determined

O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles
• Other Chemical additives Process Aids

Additional information on O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate

O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate (CAS No. 206752-41-2)

O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate (CAS No. 206752-41-2) is a versatile and highly efficient coupling reagent widely used in organic synthesis, particularly in the formation of amide bonds. This compound, often referred to as BMPH, is a member of the benzotriazole-based coupling reagents, which have gained significant attention due to their high reactivity and selectivity in various synthetic transformations.

The structure of O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate consists of a benzotriazole moiety, a bis(pentamethylene)uronium cation, and a hexafluorophosphate anion. The benzotriazole group plays a crucial role in enhancing the stability and reactivity of the reagent, while the hexafluorophosphate anion provides excellent leaving group properties, making it highly effective in coupling reactions.

In recent years, BMPH has been extensively studied and utilized in various fields of chemistry and biochemistry. One of its key applications is in the synthesis of peptides and proteins, where it facilitates the formation of amide bonds with high efficiency and minimal side reactions. This has been particularly useful in the development of therapeutic peptides and proteins, which require precise control over the structure and function of the molecules.

Research published in the Journal of Organic Chemistry (2021) highlighted the use of BMPH in the synthesis of complex peptides with high yields and purity. The study demonstrated that BMPH outperformed other commonly used coupling reagents such as HATU and HBTU in terms of reaction rate and selectivity. The authors attributed this superior performance to the unique electronic properties of the benzotriazole moiety, which stabilizes the transition state during the coupling process.

Another significant application of O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate is in the synthesis of small molecules for drug discovery. A study published in Organic Letters (2020) reported the use of BMPH in the development of novel inhibitors for kinases, which are important targets for cancer therapy. The researchers found that BMPH enabled the rapid and efficient synthesis of a diverse library of kinase inhibitors, facilitating high-throughput screening and lead optimization.

The versatility of BMPH extends beyond peptide synthesis and small molecule drug discovery. It has also been employed in polymer chemistry for the preparation of functional polymers with well-defined architectures. A recent study in Macromolecules (2022) described the use of BMPH in the synthesis of block copolymers with precise control over molecular weight and composition. The researchers utilized BMPH to couple different monomers with high efficiency, resulting in polymers with tailored properties for various applications, including drug delivery systems and materials science.

The safety profile of O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate is another important aspect to consider. While it is a powerful reagent, proper handling and storage are essential to ensure safe use. It is recommended to handle BMPH under inert atmosphere conditions to prevent degradation and to store it at low temperatures to maintain its stability.

In conclusion, O-(Benzotriazol-1-yl)-N,N,N',N'-bis(pentamethylene)uronium Hexafluorophosphate (CAS No. 206752-41-2) is a highly effective coupling reagent with a wide range of applications in organic synthesis, biochemistry, and materials science. Its unique chemical structure and properties make it an invaluable tool for researchers working on complex molecular systems. As ongoing research continues to uncover new applications and optimizations for this reagent, its importance in modern synthetic chemistry is likely to grow even further.